Cas no 612088-38-7 (4,6-PYRIMIDINEDICARBOXYLIC ACID, MONOMETHYL ESTER)

• Product Name: 4,6-PYRIMIDINEDICARBOXYLIC ACID, MONOMETHYL ESTER
• CAS No: 612088-38-7
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 3306488
• PubChem ID: 58686018
• Update Time: 2025-04-21

4,6-PYRIMIDINEDICARBOXYLIC ACID, MONOMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4,6-PYRIMIDINEDICARBOXYLIC ACID, MONOMETHYL ESTER
• 6-(methoxycarbonyl)pyrimidine-4-carboxylic acid
• 4,6-Pyrimidinedicarboxylic acid, 4-methyl ester
• AKOS024060581
• 612088-38-7
• 6-methoxycarbonylpyrimidine-4-carboxylic acid
• CS-0226695
• NS-01598
• pyrimidine-4,6-dicarboxylic acid monomethyl ester
• SCHEMBL4000060
• LHMRMRJXNBERPE-UHFFFAOYSA-N
• 6-(methoxycarbonyl)pyrimidine-4-carboxylicacid

• Inchi： 1S/C7H6N2O4/c1-13-7(12)5-2-4(6(10)11)8-3-9-5/h2-3H,1H3,(H,10,11)
• InChI Key： LHMRMRJXNBERPE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)O)N=CN=1)=O

Computed Properties

• Exact Mass: 182.03275668g/mol
• Monoisotopic Mass: 182.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.4Ų